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Compound of Interest

Compound Name:
3-Methyl-2,5-dihydrothiophene

1,1-dioxide

Cat. No.: B052704 Get Quote

Note on Chemical Identity: The information provided pertains to 3-Methylsulfolane (CAS No.

872-93-5), also known as 3-methyltetrahydrothiophene 1,1-dioxide. This compound is the

saturated analog of 3-methylsulfolene. The term "3-methylsulfolene" can be ambiguous, but the

vast majority of safety and application data is available for the saturated form, 3-

methylsulfolane.

Identification
Property Value

Chemical Name 3-Methylsulfolane

Synonyms
3-Methyltetrahydrothiophene 1,1-dioxide,

Methylsulfolane, 3-Methylthiolane 1,1-dioxide

CAS Number 872-93-5

Molecular Formula C₅H₁₀O₂S

Molecular Weight 134.19 g/mol

Appearance Colorless to light yellow clear liquid

Hazard Identification
GHS Classification:
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Hazard Class Category

Acute Toxicity, Oral 3

Serious Eye Damage/Eye Irritation 2

Specific Target Organ Toxicity (Repeated

Exposure)
2

Pictograms:

alt text

Signal Word: Danger

Hazard Statements:

H301: Toxic if swallowed.

H319: Causes serious eye irritation.

H373: May cause damage to organs through prolonged or repeated exposure.

Precautionary Statements:
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Code Statement

P260
Do not breathe

dust/fume/gas/mist/vapors/spray.

P264 Wash skin thoroughly after handling.

P270
Do not eat, drink or smoke when using this

product.

P280
Wear protective gloves/ eye protection/ face

protection.

P301+P316
IF SWALLOWED: Get emergency medical help

immediately.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P337+P317 If eye irritation persists: Get medical help.

P405 Store locked up.

P501
Dispose of contents/ container to an approved

waste disposal plant.

Physical and Chemical Properties
Property Value

Boiling Point 278.9 °C at 760 mmHg

Density 1.20 g/mL

Refractive Index 1.47

Flash Point >230 °F (>110 °C)

Solubility Soluble in water, ethanol, benzene, ether.

Application Notes
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3-Methylsulfolane is a polar aprotic solvent with high thermal stability and a wide

electrochemical window. These properties make it a valuable solvent in various research and

industrial applications.

Organic Synthesis: Due to its high boiling point and stability, 3-methylsulfolane is an

excellent solvent for chemical reactions that require elevated temperatures. Its polarity

allows it to dissolve a wide range of organic and inorganic compounds.

Petrochemical Industry: Like its parent compound sulfolane, 3-methylsulfolane can be used

for the extraction of aromatic hydrocarbons from hydrocarbon streams.

Battery Research: 3-Methylsulfolane is increasingly being investigated as a component of

electrolytes in high-voltage lithium-ion and sodium-ion batteries. Its high oxidative stability

contributes to a stable cathode-electrolyte interphase (CEI), which is crucial for the longevity

and safety of high-energy-density batteries. It is often used in combination with co-solvents

to improve properties such as ionic conductivity and freezing point.

Green Chemistry: With a relatively low toxicity profile compared to other polar aprotic

solvents like DMF, 3-methylsulfolane is considered a greener alternative in some chemical

processes.

Experimental Protocols
Protocol 1: Preparation of a Sulfolane-Based Electrolyte
for a Sodium-Ion Battery
This protocol describes the preparation of a binary sodium-ion battery electrolyte using

sulfolane (or 3-methylsulfolane) as the primary solvent.

Materials:

Sulfolane (TMS) or 3-Methylsulfolane (3-Me-TMS)

p-Toluenesulfonyl isocyanate (PTSI) as an additive

Sodium hexafluorophosphate (NaPF₆) as the electrolyte salt

Argon-filled glovebox with O₂ and H₂O levels < 0.1 ppm
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Magnetic stirrer and stir bar

Glass vials

Procedure:

Solvent Preparation:

Inside the argon-filled glovebox, add 0.5 g of p-toluenesulfonyl isocyanate (PTSI) to 9.164

g of sulfolane (TMS) in a clean, dry glass vial.

Mix the components thoroughly using a magnetic stirrer until a homogeneous binary

mixed solvent is obtained.

Electrolyte Preparation:

To the binary mixed solvent, add 0.336 g of sodium hexafluorophosphate (NaPF₆).

Stir the mixture for 12 hours to ensure the complete dissolution of the salt.

After stirring, let the solution stand for an additional 12 hours.

The resulting solution is a 0.2 M NaPF₆/TMS+PTSI electrolyte, ready for use in a sodium-

ion battery.

Experimental Workflow Diagram:
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Protocol 1: Electrolyte Preparation Workflow

Preparation in Glovebox (Ar atmosphere)

Start

Add 0.5g PTSI to 9.164g Sulfolane

Mix thoroughly to form binary solvent

Add 0.336g NaPF6

Stir for 12 hours

Let stand for 12 hours

0.2M NaPF6/TMS+PTSI Electrolyte
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Protocol 1: Electrolyte Preparation Workflow
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Protocol 2: General Procedure for a Reaction Using 3-
Methylsulfolane as a Solvent
This protocol outlines a general workflow for conducting a chemical reaction where 3-

methylsulfolane is used as a high-boiling solvent, followed by a workup procedure to remove

the solvent.

Materials:

Reactant A

Reactant B

3-Methylsulfolane (solvent)

Round-bottom flask

Heating mantle with temperature control

Magnetic stirrer and stir bar

Condenser

Extraction solvent (e.g., diethyl ether, ethyl acetate)

Deionized water

Brine (saturated NaCl solution)

Drying agent (e.g., anhydrous MgSO₄ or Na₂SO₄)

Rotary evaporator

Procedure:

Reaction Setup:
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In a round-bottom flask equipped with a magnetic stir bar and a condenser, dissolve

Reactant A in 3-methylsulfolane.

With stirring, add Reactant B to the solution.

Heat the reaction mixture to the desired temperature and maintain for the required

reaction time. Monitor the reaction progress using an appropriate technique (e.g., TLC,

GC-MS).

Reaction Workup and Solvent Removal:

Once the reaction is complete, allow the mixture to cool to room temperature.

Transfer the reaction mixture to a separatory funnel.

Add deionized water to the separatory funnel. 3-Methylsulfolane is water-soluble, which

will facilitate its removal.

Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether, ethyl acetate)

three times. The product should be soluble in the extraction solvent, while the 3-

methylsulfolane remains in the aqueous phase.

Combine the organic extracts and wash with brine.

Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄).

Filter off the drying agent.

Concentrate the filtrate using a rotary evaporator to obtain the crude product.

Purify the crude product by an appropriate method (e.g., column chromatography,

recrystallization).

Logical Relationship Diagram for Solvent Removal:
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Protocol 2: Solvent Removal Workflow

Workup Procedure

Reaction Mixture in 3-Methylsulfolane

Add Water

Extract with Organic Solvent (3x)

Separate Organic and Aqueous Layers

Wash Organic Layer with Brine

Dry Organic Layer (e.g., MgSO4)

Filter

Concentrate on Rotary Evaporator

Crude Product
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Protocol 2: Solvent Removal Workflow
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To cite this document: BenchChem. [Material Safety Data Sheet for 3-Methylsulfolane].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b052704#material-safety-data-sheet-for-3-
methylsulfolene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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